Cas no 120173-17-3 (1,2,4,5-tetrabromo-3,6-dihexylbenzene)

• Product Name: 1,2,4,5-tetrabromo-3,6-dihexylbenzene
• CAS No: 120173-17-3
• MF: C₁₈H₂₆Br₄
• MW: 562.01504278183
• CID: 2616981
• PubChem ID: 10951872
• Update Time: 2025-04-21

1,2,4,5-tetrabromo-3,6-dihexylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-tetrabromo-3,6-dihexylbenzene
• 120173-17-3
• 3,6-dihexyl-1,2,4,5-tetrabromoben-zene
• Benzene, 1,2,4,5-tetrabromo-3,6-dihexyl-
• DTXCID90400277
• DTXSID60449456

• Inchi： 1S/C18H26Br4/c1-3-5-7-9-11-13-15(19)17(21)14(18(22)16(13)20)12-10-8-6-4-2/h3-12H2,1-2H3
• InChI Key： IQYUZXROWWKRJV-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1CCCCCC)Br)Br)CCCCCC)Br

Computed Properties

• Exact Mass: 561.87270Da
• Monoisotopic Mass: 557.87680Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.6
• Topological Polar Surface Area: 0Ų